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Compound of Interest

Compound Name: AGD-0182
Cat. No.: B12405957
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a stock solution of
AGD-0182, a potent microtubule-disrupting agent. Adherence to these guidelines is crucial for
ensuring the accuracy and reproducibility of experimental results.

Compound Information

AGD-0182 is a synthetic analog of the natural tubulin-binding molecule Dolastatin 10. Its
mechanism of action involves the inhibition of tubulin polymerization, leading to cell cycle arrest
and apoptosis.
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Parameter Value

Molecular Formula C38H63N907

Molecular Weight 757.96 g/mol

CAS Number 1835700-14-5

Mechanism of Action Microtubule Disrupting Agent
Recommended Solvent Dimethyl Sulfoxide (DMSO)
Recommended Storage -20°C, protected from light

Experimental Protocols
Materials and Equipment

AGD-0182 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Safety Precautions

AGD-0182 is a potent cytotoxic agent. Handle with extreme care in a designated area, such as

a chemical fume hood. Always wear appropriate PPE to avoid skin and eye contact or

inhalation. Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Stock Solution Preparation Protocol (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of AGD-0182 in DMSO.
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o Equilibration: Allow the vial of AGD-0182 powder to equilibrate to room temperature for at
least 15 minutes before opening to prevent condensation.

» Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of AGD-0182 powder. For example, to prepare 1 mL of a 10 mM
stock solution, weigh 7.58 mg of AGD-0182.

o Calculation:
= Volume (L) x Concentration (mol/L) = Moles
= 0.001L x0.010 mol/L = 0.0001 mol
= Moles x Molecular Weight ( g/mol ) = Mass (g)
= 0.0001 mol x 757.96 g/mol = 0.00758 g = 7.58 mg

e Solubilization: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube
containing the AGD-0182 powder. For the example above, add 1 mL of DMSO.

» Dissolution: Cap the tube tightly and vortex thoroughly until the powder is completely
dissolved. Gentle warming in a 37°C water bath for a few minutes can aid in dissolution if
necessary. Visually inspect the solution to ensure there are no undissolved particulates.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
light-protected microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can
degrade the compound. Store the aliquots at -20°C.

Visualizations
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Stock Solution Preparation Workflow
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Caption: Workflow for AGD-0182 Stock Solution Preparation.
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Caption: AGD-0182 Mechanism of Action via Microtubule Disruption.

¢ To cite this document: BenchChem. [Application Notes and Protocols for AG-0182 Stock
Solution Preparation]. BenchChem, [2026]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b12405957/docs#application-notes-and-protocols-for-
ag-0182-stock-solution-preparation]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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